3-[2-oxo-2-(3-{2-[2-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)ethyl]pyridine

• IUPAC Name: 2-pyridin-3-yl-1-[3-[2-[2-(trifluoromethyl)phenyl]ethyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H23F3N2O/c22-21(23,24)19-8-2-1-7-18(19)10-9-16-6-4-12-26(15-16)20(27)13-17-5-3-11-25-14-17/h1-3,5,7-8,11,14,16H,4,6,9-10,12-13,15H2
• InChI Key: LCQLIRVWRXRHQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CN=CC=C2)CCC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C21H23F3N2O
• Molecular Weight: 376.4 g/mol

Description

3-[2-oxo-2-(3-{2-[2-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)ethyl]pyridine is a chemical compound that has gained significant attention in scientific research. It belongs to the class of pyridine derivatives and has a wide range of applications in various fields.

Mechanism of Action

The mechanism of action of 3-[2-oxo-2-(3-{2-[2-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)ethyl]pyridine involves the inhibition of various enzymes and receptors in the body. It has been shown to inhibit the activity of histone deacetylases, which play a crucial role in gene expression and cell differentiation. It also acts as an antagonist of the 5-HT2A and D2 receptors, which are involved in dopamine and serotonin neurotransmission.
Biochemical and Physiological Effects
The compound has been found to have various biochemical and physiological effects in the body. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It also reduces the levels of amyloid beta in the brain, which is a hallmark of Alzheimer's disease. Additionally, it has been found to modulate neurotransmitter levels, leading to improved cognitive function and reduced symptoms of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-oxo-2-(3-{2-[2-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)ethyl]pyridine in lab experiments is its high potency and selectivity. It has been found to be effective at low concentrations, making it a cost-effective option for researchers. However, its limited solubility in aqueous solutions can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research involving 3-[2-oxo-2-(3-{2-[2-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)ethyl]pyridine. One potential area of investigation is its use in combination therapy for cancer treatment. It has been found to enhance the efficacy of other chemotherapeutic agents, making it a promising candidate for combination therapy. Additionally, further research is needed to understand its mechanism of action in Alzheimer's disease and its potential as an antipsychotic drug.

Synthesis Methods

The synthesis of 3-[2-oxo-2-(3-{2-[2-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)ethyl]pyridine involves the reaction of 1-(2-pyridyl)piperazine with ethyl 2-bromo-2-oxoacetate in the presence of a base. The resulting intermediate is then treated with 2-(2-(trifluoromethyl)phenyl)ethylamine to obtain the final product.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and schizophrenia. It has been found to exhibit anti-tumor activity by inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's disease, it has shown promising results in improving cognitive function and reducing amyloid beta deposition. Additionally, it has been investigated for its potential as an antipsychotic drug due to its ability to modulate dopamine and serotonin neurotransmission.